Cas no 1804946-36-8 (5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

• Product Name: 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine
• CAS No: 1804946-36-8
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917039
• Update Time: 2025-11-02

5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-2-1-3(10)6(12)11-4(2)5(8)9/h1,5H,10H2,(H,11,12)
• InChI Key： PSPIIQYSVZDUQL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(NC=1C(F)F)=O)N

Computed Properties

• Exact Mass: 178.03539727 g/mol
• Monoisotopic Mass: 178.03539727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1
• Molecular Weight: 178.11

Additional information on 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS 1804946-36-8): A Comprehensive Technical Profile

5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS 1804946-36-8) represents an important fluorinated pyridine derivative with growing significance in pharmaceutical research and specialty chemical applications. This heterocyclic compound features a unique combination of amino, hydroxyl, and fluorine substituents that contribute to its distinctive chemical properties and reactivity patterns.

The molecular structure of 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine contains multiple functional groups that enable diverse chemical transformations. The presence of both difluoromethyl and fluoro substituents makes this compound particularly valuable for medicinal chemistry applications where fluorine incorporation often enhances metabolic stability and bioavailability. Recent studies highlight its potential as a building block for novel drug candidates targeting various therapeutic areas.

In pharmaceutical research, 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine serves as a versatile intermediate for the synthesis of biologically active molecules. Its structural features make it suitable for developing kinase inhibitors, antimicrobial agents, and other therapeutic compounds. The compound's CAS 1804946-36-8 has gained attention in patent literature, particularly in applications related to central nervous system disorders and inflammatory conditions.

The synthesis of 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine typically involves multi-step processes starting from commercially available pyridine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing focus on sustainable manufacturing. Researchers have developed efficient methods for introducing the difluoromethyl group while maintaining excellent regioselectivity.

Analytical characterization of CAS 1804946-36-8 reveals important physicochemical properties. The compound demonstrates good solubility in polar organic solvents, with the hydroxypyridine moiety contributing to its hydrogen-bonding capacity. Spectroscopic data (NMR, MS, IR) provide clear fingerprints for quality control purposes, essential for ensuring batch-to-batch consistency in research applications.

Recent advancements in fluorination chemistry have expanded the utility of 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine in drug discovery. The strategic placement of fluorine atoms influences molecular conformation and electronic properties, potentially improving target binding affinity. This aligns with current trends in precision medicine and structure-based drug design.

From a commercial perspective, CAS 1804946-36-8 has seen growing demand from contract research organizations and academic laboratories. Suppliers typically offer this compound in research quantities with comprehensive analytical documentation. The global market for fluorinated pyridine derivatives continues to expand, driven by increased pharmaceutical R&D investment.

Handling 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine requires standard laboratory safety precautions. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound. Storage recommendations typically suggest cool, dry conditions in tightly sealed containers to maintain stability.

The environmental profile of 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine has become an area of increased scrutiny, reflecting broader industry concerns about fluorinated organic compounds. Current research focuses on understanding its biodegradation pathways and potential ecological impacts, particularly regarding the persistence of the difluoromethyl moiety in environmental systems.

Regulatory aspects of CAS 1804946-36-8 vary by jurisdiction, but the compound generally falls under standard chemical regulations rather than specialized controls. Manufacturers and distributors must comply with appropriate labeling and safety data sheet requirements. The compound's status remains under review as regulatory frameworks for fluorinated compounds evolve globally.

Future applications of 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine may extend beyond pharmaceuticals. Emerging research explores its potential in materials science, particularly in the development of specialty polymers and electronic materials where fluorine-containing heterocycles offer unique properties. The hydroxypyridine functionality provides additional opportunities for further chemical modification.

Quality standards for CAS 1804946-36-8 typically specify purity levels ≥95% by HPLC for research applications. Advanced purification techniques such as preparative HPLC or recrystallization can achieve higher purity grades when required for sensitive applications. Analytical methods continue to improve, enabling better characterization of potential impurities.

The scientific literature contains numerous references to 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine and related compounds, particularly in medicinal chemistry journals and patent applications. Recent publications highlight innovative synthetic routes and novel derivatives with improved pharmacological profiles. These developments contribute to the growing importance of this chemical scaffold in modern drug discovery.

From a supply chain perspective, CAS 1804946-36-8 remains a specialty chemical with limited but stable availability. Lead times may vary depending on synthesis complexity and purification requirements. The compound's niche status means pricing reflects its specialized nature and the technical challenges associated with its production.

Comparative studies of 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine analogs provide valuable structure-activity relationship data. Researchers have systematically modified each functional group to optimize desired properties, creating a knowledge base that informs rational drug design strategies. Such studies exemplify the compound's role as a valuable tool in molecular optimization.

Technical support for CAS 1804946-36-8 typically includes detailed spectral data, solubility information, and storage recommendations. Suppliers often provide additional guidance on handling procedures and potential synthetic applications. These resources help researchers maximize the compound's utility in their specific projects.

The intellectual property landscape surrounding 5-Amino-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine continues to develop, with new patents regularly emerging. These filings often focus on novel synthetic methods, derivative compounds, or specific therapeutic applications. The compound's structural features make it a popular starting point for patentable innovations in medicinal chemistry.

As research into fluorinated compounds advances, CAS 1804946-36-8 maintains its relevance through continuous discovery of new applications and improved synthetic methodologies. Its unique combination of functional groups ensures ongoing interest from both academic and industrial researchers exploring the boundaries of heterocyclic chemistry.